Cas no 2171944-72-0 (5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171944-72-0
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 5846295
• PubChem ID: 165598940
• Update Time: 2025-06-08

5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2171944-72-0
• [5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593384

• Inchi： 1S/C8H12F3N3O/c1-3-7-6(4-15)12-13-14(7)5(2)8(9,10)11/h5,15H,3-4H2,1-2H3
• InChI Key： FYIVZLXQHNFMGK-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CO)N=N1)CC)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171944-72-0): A Comprehensive Overview

5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171944-72-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities and structural versatility. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 5-ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol is characterized by a 1,2,3-triazole ring substituted with an ethyl group at the 5-position and a trifluoropropanol moiety at the 4-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The synthesis of this compound typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method in click chemistry. Recent advancements in this area have focused on optimizing reaction conditions to achieve high yields and purity.

Biological Activities

5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has been evaluated for its biological activities in several studies. One of the most notable findings is its potential as an antimicrobial agent. Research has shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has also shown promise as an antiviral agent. Studies have demonstrated its efficacy against various viral infections, particularly those caused by enveloped viruses such as influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through interference with viral entry or replication processes.

Clinical Applications and Research

The potential clinical applications of 5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol are currently being explored in preclinical studies. Early results have been encouraging, with the compound showing low toxicity and good pharmacokinetic properties in animal models. These findings suggest that it may be a viable candidate for further development as a therapeutic agent.

Recent research has also focused on the use of this compound in combination therapies. For instance, studies have shown that combining 5-Ethyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-y lmethanol with existing antibiotics can enhance their efficacy against multidrug-resistant bacteria. This synergistic effect has important implications for addressing the growing problem of antibiotic resistance.

Safety and Toxicity

Safety and toxicity assessments are crucial for any potential therapeutic agent. Preliminary studies on 5-Ethyl-1-(1 , 0 , 0 -trifluoropropan - yl) - H - , , -triazol - ylmethanol have indicated that it exhibits low toxicity in vitro and in vivo. However, more comprehensive toxicological evaluations are needed to fully understand its safety profile. These assessments will include tests for genotoxicity, mutagenicity, and long-term effects.

Future Directions

The future of research on 5-Ethyl - ( , , -trifluoropropan - yl) - H - , , -triazol - ylmethanol is promising. Ongoing studies aim to optimize its chemical structure to enhance its biological activities while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods to make the compound more accessible for large-scale production.

In conclusion, 5-Ethyl - ( , , -trifluoropropan - yl) - H - , , -triazol - ylmethanol (CAS No. 2 , 7 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the field of medicinal chemistry.